Cas no 2227829-61-8 ((2R)-1,1-difluoro-1-phenylpropan-2-ol)

• Product Name: (2R)-1,1-difluoro-1-phenylpropan-2-ol
• CAS No: 2227829-61-8
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 6092418
• PubChem ID: 126749285
• Update Time: 2025-11-01

(2R)-1,1-difluoro-1-phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1,1-difluoro-1-phenylpropan-2-ol
• EN300-1861668
• 2227829-61-8
• JJGKMCQYDAQDEI-SSDOTTSWSA-N
• SCHEMBL18700743

• Inchi： 1S/C9H10F2O/c1-7(12)9(10,11)8-5-3-2-4-6-8/h2-7,12H,1H3/t7-/m1/s1
• InChI Key： JJGKMCQYDAQDEI-SSDOTTSWSA-N
• SMILES： FC(C1C=CC=CC=1)([C@@H](C)O)F

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1,1-difluoro-1-phenylpropan-2-ol

Introduction to (2R)-1,1-difluoro-1-phenylpropan-2-ol (CAS No. 2227829-61-8)

(2R)-1,1-difluoro-1-phenylpropan-2-ol, identified by the CAS number 2227829-61-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chiral center and fluoro-substituted alkyl chain, exhibits unique structural and functional properties that make it a valuable candidate for various applications in drug development and material science.

The molecular structure of (2R)-1,1-difluoro-1-phenylpropan-2-ol consists of a phenyl group attached to a propan-2-ol backbone, with two fluorine atoms substituting at the 1-position of the alkyl chain. This configuration imparts distinct physicochemical characteristics, including enhanced metabolic stability and improved lipophilicity, which are critical factors in pharmaceutical design. The presence of the chiral center at the 2-position allows for the synthesis of enantiomerically pure forms, which is essential for developing selective and potent therapeutic agents.

In recent years, there has been growing interest in the use of fluoro-substituted compounds in medicinal chemistry due to their ability to modulate biological activity and pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can influence the electronic properties of molecules, leading to increased binding affinity and reduced susceptibility to metabolic degradation. The specific arrangement of atoms in (2R)-1,1-difluoro-1-phenylpropan-2-ol makes it a promising scaffold for designing novel pharmacophores targeting various disease pathways.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. The combination of lipophilicity and metabolic stability provided by its structure suggests that it could serve as an effective carrier for bioactive molecules targeting neurological disorders. Recent research has highlighted the role of fluorinated alcohols in enhancing blood-brain barrier penetration, making compounds like (2R)-1,1-difluoro-1-phenylpropan-2-ol particularly relevant in this context.

The synthesis of (2R)-1,1-difluoro-1-phenylpropan-2-ol presents unique challenges due to its stereochemical complexity and the need for precise functional group manipulation. Advanced synthetic methodologies, including asymmetric hydrogenation and enantioselective fluorination techniques, have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only highlight the compound's synthetic utility but also contribute to the broader field of chiral chemistry.

Evaluation of (2R)-1,1-difluoro-1-phenylpropan-2-ol in preclinical models has revealed intriguing biological activities that warrant further exploration. Initial studies suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, indicating its potential as an intermediate in developing neuromodulatory agents. Additionally, its structural features may offer advantages in terms of reduced toxicity and improved patient compliance compared to conventional therapeutic alternatives.

The role of computational chemistry in optimizing the properties of (2R)-1,1-difluoro-1-phenylpropan-2-ol cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding interactions and designing derivatives with enhanced efficacy. By leveraging these computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further validation.

The future prospects for (2R)-1,1-difluoro-1-phenylpropan-2-ol are vast and multifaceted. As our understanding of molecular interactions continues to evolve, this compound is likely to play a pivotal role in addressing unmet medical needs across multiple therapeutic areas. Its unique combination of structural features makes it a versatile building block for innovative drug design, offering hope for next-generation therapeutics with improved pharmacological profiles.